Cas no 148239-28-5 (7a-Methyl-5-(2-methyl-2-propanyl)hexahydro-1,3-benzoxazol-2(3H)-one)

• Product Name: 7a-Methyl-5-(2-methyl-2-propanyl)hexahydro-1,3-benzoxazol-2(3H)-one
• CAS No: 148239-28-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 100539
• Update Time: 2023-08-02

7a-Methyl-5-(2-methyl-2-propanyl)hexahydro-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,5-(1,1-dimethylethyl)hexahydro-7a-methyl-, (3aa,5a,7aa)- (9CI)
• 2(3H)-Benzoxazolone,5-(1,1-dimethylethyl)hexahydro-7a-methyl-,
• 7a-Methyl-5-(2-methyl-2-propanyl)hexahydro-1,3-benzoxazol-2(3H)-one

• Inchi： 1S/C12H21NO2/c1-11(2,3)8-5-6-12(4)9(7-8)13-10(14)15-12/h8-9H,5-7H2,1-4H3,(H,13,14)
• InChI Key： ZYEPSXUYIUCLLI-UHFFFAOYSA-N
• SMILES： O1C(NC2CC(C(C)(C)C)CCC12C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Topological Polar Surface Area: 38.3